4-Iodo-1,1,1,2-tetrafluoro-2-(trifluoromethyl)octane
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Description
4-Iodo-1,1,1,2-tetrafluoro-2-(trifluoromethyl)octane is a useful research compound. Its molecular formula is C9H12F7I and its molecular weight is 380.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Compounds in Aviation Fuel
A study by Thanikasalam et al. (2018) explores the replacement of leaded aviation gasoline (AVGAS) with alternative fuels to reduce environmental impact and health risks associated with lead emissions. The research emphasizes the need for high-octane fuel alternatives that could potentially include fluorinated compounds for their performance characteristics (Thanikasalam et al., 2018).
Fluoroalkylation in Aqueous Media
Research on fluoroalkylation reactions in aqueous media by Song et al. (2018) highlights the importance of fluorine-containing functionalities in pharmaceuticals, agrochemicals, and materials science. The study discusses environmentally friendly methods for incorporating fluorinated groups into molecules, which could be relevant for synthesizing compounds like 4-Iodo-1,1,1,2-tetrafluoro-2-(trifluoromethyl)octane (Song et al., 2018).
Refrigerants and Environmental Impact
The review by Ema et al. (2010) on the reproductive and developmental toxicity of hydrofluorocarbons (HFCs) used as refrigerants provides insights into the safety and environmental considerations of fluorinated compounds. This research might inform the handling and application contexts of similar compounds in industrial settings (Ema et al., 2010).
CF Bond Activation in Fluorinated Compounds
A review by Shen et al. (2015) on CF bond activation in aliphatic fluorides sheds light on the synthetic versatility of fluorinated compounds. This research might be indirectly relevant to the manipulation or functionalization of compounds like this compound, illustrating methods for their transformation into valuable building blocks (Shen et al., 2015).
Properties
IUPAC Name |
1,1,1,2-tetrafluoro-4-iodo-2-(trifluoromethyl)octane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12F7I/c1-2-3-4-6(17)5-7(10,8(11,12)13)9(14,15)16/h6H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWSNNHYHDWJKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC(C(F)(F)F)(C(F)(F)F)F)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F7I |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10896299 |
Source
|
Record name | 1,1,1,2-Tetrafluoro-4-iodo-2-(trifluoromethyl)octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10896299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161094-94-6 |
Source
|
Record name | 1,1,1,2-Tetrafluoro-4-iodo-2-(trifluoromethyl)octane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10896299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.